Cas no 24332-22-7 (4-hepten-2-one)

• Product Name: 4-hepten-2-one
• CAS No: 24332-22-7
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 913027
• PubChem ID: 179414
• Update Time: 2025-04-19

4-hepten-2-one Chemical and Physical Properties

Names and Identifiers

• 4-hepten-2-one
• (E)-hept-4-en-2-one
• (4E)-4-Hepten-2-one
• 4-Hepten-2-one, (E)-
• DTXSID201319084
• Q27159750
• EN300-1855706
• 4-Hepten-2-one, (4E)- (9CI)
• 24332-22-7
• VQKIKHHXFHNXJT-SNAWJCMRSA-N
• SCHEMBL839631
• (4E)-hept-4-en-2-one
• hept-4-en-2-one
• SCHEMBL839630
• (4E)-4-Hepten-2-one #
• DTXSID001315517
• CHEBI:87582
• (E)-4-Hepten-2-one
• 36678-43-0
• LMFA12000104

• Inchi： 1S/C7H12O/c1-3-4-5-6-7(2)8/h4-5H,3,6H2,1-2H3
• InChI Key： VQKIKHHXFHNXJT-UHFFFAOYSA-N
• SMILES： O=C(C)CC=CCC

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.8618
• Boiling Point: 165.13°C (estimate)
• Refractive Index: 1.4290
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones